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Compound of Interest

Compound Name: Domperidone-d6

Cat. No.: B588569 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling precautions,

and relevant biological pathways for Domperidone-d6. The information is intended to support

researchers and drug development professionals in the safe and effective use of this

compound in a laboratory setting.

Safety Data Sheet (SDS) Summary
The following tables summarize the key quantitative and qualitative safety data for

Domperidone-d6, compiled from various supplier safety data sheets.

Physical and Chemical Properties
Property Value Source

CAS Number 1329614-18-7 Multiple SDS

Molecular Formula C₂₂H₁₈D₆ClN₅O₂ Multiple SDS

Molecular Weight 432.0 g/mol Multiple SDS

Appearance Solid Multiple SDS

Solubility Water: < 0.1 g/l EDQM SDS[1]

Hazard Identification and Classification
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Hazard Classification Rating/Statement System/Source

GHS Classification
Reproductive toxicity, Category

2
ECHEMI SDS[2]

Hazard Statements

H361: Suspected of damaging

fertility or the unborn child.

H302: Harmful if swallowed.

EDQM SDS[1]

Signal Word Warning Fisher Scientific SDS[3]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical SDS[4]

HMIS-Ratings Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical SDS[4]

Note: Classifications may vary slightly between suppliers.

Handling and Safety Precautions
Proper handling of Domperidone-d6 is crucial to ensure personnel safety and maintain the

integrity of the compound.

Personal Protective Equipment (PPE)
When handling Domperidone-d6, the following personal protective equipment should be worn:

Eye/Face Protection: Safety glasses with side-shields or goggles.[2]

Skin Protection: Impervious clothing, such as a lab coat, and protective gloves (e.g., nitrile).

[2]

Respiratory Protection: Not typically required under normal use with adequate ventilation. If

dust formation is likely, a NIOSH-approved respirator may be necessary.[5]

Engineering Controls
Work in a well-ventilated area.[6]

For procedures with a potential for aerosol or dust generation, use a chemical fume hood.[7]
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Storage and Disposal
Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8] Some

suppliers recommend refrigeration (2-8°C) for long-term storage.[9]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Avoid

discharge into the environment.[6] For deuterated compounds, it is generally recommended

to treat them as chemical waste and dispose of them through a certified hazardous waste

disposal company.[10]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[6]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[11]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[6]

Experimental Protocols
While specific experimental protocols for Domperidone-d6 are not publicly available, the

following provides a standardized methodology for a sub-chronic oral toxicity study in rodents,

based on OECD Guideline 408. This can be adapted for the evaluation of Domperidone-d6.
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Sub-Chronic 90-Day Oral Toxicity Study in Rodents
(Adapted from OECD Guideline 408)
Objective: To determine the potential adverse effects of repeated oral administration of a test

substance over a 90-day period.[2][4]

Test System:

Species: Rat (preferred)[4]

Number of Animals: At least 10 males and 10 females per dose group.[4]

Housing: Housed in appropriate conditions with controlled temperature (22 ± 3°C), humidity,

and a 12-hour light/dark cycle.[5]

Methodology:

Dose Groups: At least three dose levels of the test substance and a control group. A high

dose that produces toxicity but not death, a low dose that produces no observable toxic

effects, and an intermediate dose.[4]

Administration: The test substance is administered orally, typically by gavage or mixed in the

diet/drinking water, once daily for 90 consecutive days.[12]

Observations:

Clinical Signs: Animals are observed daily for any signs of toxicity.[12]

Body Weight: Recorded weekly.[4]

Food and Water Consumption: Measured weekly.[4]

Hematology and Clinical Biochemistry: Blood samples are collected at the end of the study

for analysis.[4]

Pathology:
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Gross Necropsy: All animals are subjected to a full gross necropsy at the end of the study.

[4]

Histopathology: Tissues from all organ systems are preserved for microscopic

examination.[4]

Signaling Pathways and Experimental Workflows
Domperidone's Mechanism of Action: Dopamine
Receptor Antagonism
Domperidone primarily acts as a peripheral antagonist of the dopamine D2 and D3 receptors.

This antagonism in the gastrointestinal tract increases motility, while its action in the

chemoreceptor trigger zone of the brainstem leads to its antiemetic effects.
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Caption: Domperidone's primary mechanism of action as a dopamine D2/D3 receptor

antagonist.

Involvement in JAK2-STAT3 Signaling Pathway
Recent research has indicated that domperidone can also modulate the Janus kinase 2 (JAK2)

and Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway, which is

implicated in cell survival and proliferation.[3] Domperidone has been shown to suppress the

phosphorylation of JAK2 and STAT3.
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Caption: Domperidone's inhibitory effect on the JAK2-STAT3 signaling pathway.
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General Laboratory Workflow for Handling
Domperidone-d6
The following diagram illustrates a standard workflow for handling a chemical compound like

Domperidone-d6 in a research laboratory, from procurement to disposal.

Procurement &
Receipt

Secure Storage

Documentation
(Lab notebook, inventory)

Experiment Preparation
(Weighing, Dissolving)

Experimental Handling
(Use in assays)

Waste Collection
(Segregated waste streams)

Hazardous Waste Disposal

Click to download full resolution via product page

Caption: A typical laboratory workflow for handling chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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